Cas no 61076-89-9 (1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide)

• Product Name: 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide
• CAS No: 61076-89-9
• MF: C₅H₁₁IN₂S
• MW: 258.123711824417
• MDL: MFCD13195407
• CID: 838658
• PubChem ID: 12281505
• Update Time: 2025-05-21

1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide
• 1-methyl-2-methylsulfanyl-4,5-dihydroimidazole,hydroiodide
• AKOS015853586
• 61076-89-9
• SCHEMBL690382
• 1-methyl-2-methylsulfanyl-4,5-dihydroimidazole;hydroiodide
• 1-methyl-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
• 1-methyl-2-(methylsulfanyl)-4,5-dihydroimidazole hydroiodide
• DB-226284
• C5H11IN2S
• GBQRICLUHNYAPT-UHFFFAOYSA-N
• EN300-1704109
• MFCD13195407
• DTXSID90484037
• 1-methyl-2-methylmercapto-2-imidazoline.hydroiodide
• DS-0756
• Z1269243967

• MDL： MFCD13195407
• Inchi： 1S/C5H10N2S.HI/c1-7-4-3-6-5(7)8-2;/h3-4H2,1-2H3;1H
• InChI Key： GBQRICLUHNYAPT-UHFFFAOYSA-N
• SMILES： I.S(C)C1=NCCN1C

Computed Properties

• Exact Mass: 257.96900
• Monoisotopic Mass: 257.96877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.90000
• LogP: 1.02250

1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD165128)

Additional information on 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide

Recent Advances in the Study of 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 61076-89-9)

1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 61076-89-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the role of 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide in the synthesis of imidazole derivatives, which are known for their diverse pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the development of novel antimicrobial agents. The compound's unique structural features, including the presence of a methylthio group, contribute to its reactivity and ability to form stable complexes with biological targets.

In addition to its synthetic applications, 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs, although further optimization and in vivo studies are required to validate its efficacy and safety.

Another area of interest is the compound's potential role in cancer research. A recent preprint (2023) available on bioRxiv explored its interaction with specific oncogenic proteins, revealing preliminary evidence of antiproliferative effects in vitro. While these results are promising, the study emphasized the need for more comprehensive mechanistic investigations to elucidate the compound's mode of action and its selectivity for cancer cells.

From a chemical perspective, advances in the characterization of 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide have been made using techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular structure and stability under various conditions, which are critical for its handling and application in pharmaceutical formulations.

In conclusion, 1-Methyl-2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide (CAS: 61076-89-9) continues to be a compound of interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its emerging biological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in therapeutic applications, particularly in antimicrobial, anti-inflammatory, and anticancer therapies.